N-(3-Aminopropyl)diethanolamine
N-(3-Aminopropyl)diethanolamine
Aminopropyldiethanolamine appears as a colorless liquid with a faint fishlike odor. May burn though it may require some effort to ignite. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion.
Brand Name:
Vulcanchem
CAS No.:
4985-85-7
VCID:
VC0109330
InChI:
InChI=1S/C7H18N2O2/c8-2-1-3-9(4-6-10)5-7-11/h10-11H,1-8H2
SMILES:
C(CN)CN(CCO)CCO
Molecular Formula:
C7H18N2O2
Molecular Weight:
162.23 g/mol
N-(3-Aminopropyl)diethanolamine
CAS No.: 4985-85-7
Reference Standards
VCID: VC0109330
Molecular Formula: C7H18N2O2
Molecular Weight: 162.23 g/mol
CAS No. | 4985-85-7 |
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Product Name | N-(3-Aminopropyl)diethanolamine |
Molecular Formula | C7H18N2O2 |
Molecular Weight | 162.23 g/mol |
IUPAC Name | 2-[3-aminopropyl(2-hydroxyethyl)amino]ethanol |
Standard InChI | InChI=1S/C7H18N2O2/c8-2-1-3-9(4-6-10)5-7-11/h10-11H,1-8H2 |
Standard InChIKey | FKJVYOFPTRGCSP-UHFFFAOYSA-N |
SMILES | C(CN)CN(CCO)CCO |
Canonical SMILES | C(CN)CN(CCO)CCO |
Physical Description | Aminopropyldiethanolamine appears as a colorless liquid with a faint fishlike odor. May burn though it may require some effort to ignite. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. Liquid |
Description | Aminopropyldiethanolamine appears as a colorless liquid with a faint fishlike odor. May burn though it may require some effort to ignite. Corrosive to tissue. Produces toxic oxides of nitrogen during combustion. |
Synonyms | 2,2’-[(3-Aminopropyl)imino]bis[ethanol]; 2,2’-[(3-Aminopropyl)imino]diethanol; (3-Aminopropyl)bis(2-hydroxyethyl)amine; (3-Aminopropyl)diethanolamine; 2-[(3-Aminopropyl)(2-hydroxyethyl)amino]ethanol; 3-[Bis(2-hydroxyethyl)amino]propylamine; 3-[N,N-(D |
PubChem Compound | 21088 |
Last Modified | Nov 11 2021 |
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